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Xenon-131 as a Neutron Absorber: A
Comparative Analysis
A comprehensive guide for researchers and scientists on the performance of Xenon-131 as a

neutron absorber in nuclear reactors, with a comparative analysis against other common

neutron absorbers. This guide provides quantitative data, experimental context, and visual

representations of key nuclear processes.

Xenon-131 (¹³¹Xe), a stable isotope of xenon, plays a role in the neutron economy of nuclear

reactors. While its sibling isotope, Xenon-135, is renowned for its exceptionally high neutron

absorption cross-section, making it a significant reactor poison, ¹³¹Xe also interacts with

neutrons and warrants a detailed performance evaluation. This guide provides a comparative

benchmark of ¹³¹Xe's neutron absorption capabilities against other critical neutron absorbers,

including Xenon-135, Samarium-149, and Gadolinium, as well as materials commonly used in

control rods.

Comparative Performance of Neutron Absorbers
The efficacy of a neutron absorber is primarily determined by its neutron capture cross-section,

measured in barns (1 barn = 10⁻²⁸ m²). This value represents the effective target area an

atomic nucleus presents for capturing a neutron. The table below summarizes the thermal

neutron capture cross-sections for ¹³¹Xe and other notable neutron absorbers.
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Isotope/Material
Thermal Neutron
Capture Cross-
Section (barns)

Natural Abundance
of Absorbing
Isotope (%)

Key Characteristics

Xenon-131 (¹³¹Xe) 99.68[1] 21.23[2] Stable fission product.

Xenon-135 (¹³⁵Xe) ~2,600,000[3][4][5] Fission product

Extremely high cross-

section, significant

reactor poison,

radioactive with a 9.1-

hour half-life.[2]

Samarium-149

(¹⁴⁹Sm)
~42,000[6] 13.82[6]

Stable fission product,

a major reactor

poison.

Gadolinium (Natural)
High (due to ¹⁵⁵Gd

and ¹⁵⁷Gd)
-

Used as a burnable

poison and in control

rods.[7][8][9][10] ¹⁵⁷Gd

has one of the highest

thermal neutron

capture cross-sections

of all stable isotopes.

[7]

Boron-10 (¹⁰B) ~3,840[11] 19.9
Commonly used in

control rods.[11][12]

Cadmium-113 (¹¹³Cd) High 12.22

Used in control rods,

highly energy-

dependent cross-

section.[13]

Hafnium (Natural)

Mediocre (but

consistent across

isotopes)

-

Used in control rods

due to good

mechanical properties

and consistent

absorption by its

various isotopes.[13]
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As the data indicates, ¹³¹Xe possesses a modest neutron capture cross-section compared to

the major neutron poisons like ¹³⁵Xe and ¹⁴⁹Sm. However, its presence as a stable fission

product means it contributes to the overall neutron balance within a reactor over its operational

lifetime.

Production and Decay Pathways
Understanding the formation and decay of xenon isotopes is crucial for reactor physics. ¹³¹Xe is

primarily a direct fission product but can also be formed through the decay of other fission

products. The following diagram illustrates the simplified decay chain leading to the formation

of stable xenon isotopes, including ¹³¹Xe.

Fission Products

Xenon IsotopesPrecursors

Fission

¹³¹I

β⁻ decay

¹³⁵Teβ⁻ decay

¹³¹Xe (Stable)

¹³⁵Xe ¹³⁵Cs (Stable)β⁻ decay (9.1 h)

β⁻ decay (8.02 d)

¹³⁵Iβ⁻ decay (19 s) β⁻ decay (6.6 h)

Click to download full resolution via product page

Caption: Simplified decay chains for the formation of Xenon-131 and Xenon-135.

Experimental Protocols for Measuring Neutron
Capture Cross-Sections
The determination of neutron capture cross-sections is a fundamental experimental task in

nuclear physics. Several techniques are employed to measure these values with high

precision.

1. Activation Method:

This is a common technique where a sample of the material of interest is irradiated with a

known neutron flux.[14] The neutron capture reactions induce radioactivity in the sample. By
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measuring the activity of the product nuclei, the reaction rate and, consequently, the neutron

capture cross-section can be determined.

Experimental Workflow for Activation Method:

Sample Preparation Irradiation Measurement Data Analysis

Prepare High-Purity
¹³¹Xe Sample

Irradiate with Known
Neutron Flux

Measure Induced
Radioactivity

Calculate Neutron
Capture Cross-Section

Click to download full resolution via product page

Caption: Workflow for the activation method to determine neutron capture cross-sections.

2. Time-of-Flight (TOF) Method:

The TOF method is used to measure neutron cross-sections as a function of neutron energy.

[15] A pulsed neutron source is used, and the time it takes for neutrons to travel from the

source to a detector is measured. This time-of-flight is directly related to the neutron's energy.

By placing a sample in the neutron beam, the number of neutrons transmitted and the number

of capture events can be measured as a function of energy.

3. Total Absorption and Moxon-Rae Detectors:

These methods involve the detection of prompt gamma-rays emitted immediately after a

neutron is captured by a nucleus.[16][17] The energy of these gamma-rays is characteristic of

the capturing nucleus. By measuring the gamma-ray spectrum, the neutron capture rate can be

determined.

Conclusion
In summary, while Xenon-131 does not possess the extraordinarily high neutron absorption

cross-section of its isotope Xenon-135, it is a stable fission product that contributes to the

overall neutron economy of a nuclear reactor. Its performance as a neutron absorber is modest

in comparison to primary reactor poisons like ¹³⁵Xe and ¹⁴⁹Sm, as well as materials specifically
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chosen for control rods and as burnable poisons like Gadolinium and Boron. The accurate

measurement of its neutron capture cross-section, typically through methods like activation and

time-of-flight, is essential for precise reactor modeling and safety analysis. Researchers and

professionals in the nuclear field should consider the cumulative effect of such "minor"

absorbers for a complete understanding of reactor behavior over its lifecycle.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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